Cas no 116476-70-1 (N,N'-Bis(3-methylphenyl)propanediamide)

N,N'-Bis(3-methylphenyl)propanediamide is a diamide compound featuring two 3-methylphenyl substituents attached to a propanediamide core. This structure imparts thermal stability and compatibility with polymer matrices, making it useful as a modifier or intermediate in high-performance materials. Its symmetrical design enhances crystallinity, while the methyl groups contribute to solubility in organic solvents. The compound is valued for its potential role in synthesizing specialty polymers, coatings, or adhesives where controlled reactivity and structural integrity are required. Its stability under processing conditions and resistance to degradation make it suitable for applications demanding precise chemical functionality.
N,N'-Bis(3-methylphenyl)propanediamide structure
116476-70-1 structure
Product Name:N,N'-Bis(3-methylphenyl)propanediamide
CAS No:116476-70-1
MF:C17H18N2O2
MW:282.337024211884
MDL:MFCD00419233
CID:232828
PubChem ID:679507
Update Time:2025-05-28

N,N'-Bis(3-methylphenyl)propanediamide Chemical and Physical Properties

Names and Identifiers

    • Propanediamide,N1,N3-bis(3-methylphenyl)-
    • N,N'-bis(3-methylphenyl)propanediamide
    • N1,N3-BIS(3-METHYLPHENYL)MALONAMIDE
    • N,N'-Bis(3-methylphenyl)malonamide
    • propanediamide, N~1~,N~3~-bis(3-methylphenyl)-
    • AURORA KA-3297
    • TIMTEC-BB SBB006334
    • N1,N3-di(3-methylphenyl)malonamide
    • SMR000549713
    • 116476-70-1
    • DTXSID00350456
    • HMS2857P09
    • CHEMBL1814541
    • Oprea1_280741
    • N~1~,N~3~-bis(3-methylphenyl)malonamide
    • Oprea1_199160
    • MLS001165271
    • 8G-902
    • AKOS003626782
    • F8881-4817
    • SCHEMBL2014002
    • MFCD00419233
    • CS-0339155
    • N1,N3-di-m-tolylmalonamide
    • HJYKPTPEJZYMGZ-UHFFFAOYSA-N
    • N,N'-Bis(3-methylphenyl)propanediamide
    • MDL: MFCD00419233
    • Inchi: 1S/C17H18N2O2/c1-12-5-3-7-14(9-12)18-16(20)11-17(21)19-15-8-4-6-13(2)10-15/h3-10H,11H2,1-2H3,(H,18,20)(H,19,21)
    • InChI Key: HJYKPTPEJZYMGZ-UHFFFAOYSA-N
    • SMILES: O=C(CC(NC1=CC=CC(C)=C1)=O)NC1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 282.13694
  • Monoisotopic Mass: 282.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • PSA: 58.2

N,N'-Bis(3-methylphenyl)propanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B514020-1g
N,N'-Bis(3-methylphenyl)propanediamide
116476-70-1
1g
$ 127.00 2023-09-08
TRC
B514020-2.5g
N,N'-Bis(3-methylphenyl)propanediamide
116476-70-1
2.5g
$ 282.00 2023-09-08
TRC
B514020-5g
N,N'-Bis(3-methylphenyl)propanediamide
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$ 535.00 2023-09-08
TRC
B514020-10g
N,N'-Bis(3-methylphenyl)propanediamide
116476-70-1
10g
$ 976.00 2023-04-18
abcr
AB300928-100 mg
N1,N3-Bis(3-methylphenyl)malonamide, 90%; .
116476-70-1 90%
100MG
€267.70 2022-08-31
abcr
AB300928-100mg
N1,N3-Bis(3-methylphenyl)malonamide, 90%; .
116476-70-1 90%
100mg
€283.50 2024-04-20
Ambeed
A934866-1g
N,N'-Bis(3-methylphenyl)propanediamide
116476-70-1 90%
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$350.0 2024-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1409825-1g
N1,N3-di-m-tolylmalonamide
116476-70-1 90%
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¥3121.00 2024-08-09

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